2-[[4-(Difluoromethoxy)-2-fluorophenoxy]methyl]oxirane

• IUPAC Name: 2-[[4-(difluoromethoxy)-2-fluorophenoxy]methyl]oxirane
• InChI: InChI=1S/C10H9F3O3/c11-8-3-6(16-10(12)13)1-2-9(8)15-5-7-4-14-7/h1-3,7,10H,4-5H2
• InChI Key: XTSBIEDYQACOMT-UHFFFAOYSA-N
• Canonical SMILES: C1C(O1)COC2=C(C=C(C=C2)OC(F)F)F
• Molecular Formula: C10H9F3O3
• Molecular Weight: 234.17 g/mol
• CAS No.: 2411312-21-3

Description

2-[[4-(Difluoromethoxy)-2-fluorophenoxy]methyl]oxirane is a synthetic organic compound characterized by the presence of difluoromethoxy and fluorophenoxy groups attached to an oxirane ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[[4-(Difluoromethoxy)-2-fluorophenoxy]methyl]oxirane typically involves the reaction of 4-(difluoromethoxy)-2-fluorophenol with epichlorohydrin in the presence of a base such as sodium hydroxide. The reaction proceeds through the formation of an intermediate, which then undergoes cyclization to form the oxirane ring .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-[[4-(Difluoromethoxy)-2-fluorophenoxy]methyl]oxirane undergoes various chemical reactions, including:

Oxidation: The oxirane ring can be oxidized to form diols.

Reduction: Reduction reactions can open the oxirane ring, leading to the formation of alcohols.

Substitution: Nucleophilic substitution reactions can occur at the oxirane ring, resulting in the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can react with the oxirane ring under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions include diols, alcohols, and various substituted derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-[[4-(Difluoromethoxy)-2-fluorophenoxy]methyl]oxirane has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a valuable tool for studying enzyme interactions and metabolic pathways.

Industry: The compound is used in the development of advanced materials with specific chemical and physical properties

Mechanism of Action

The mechanism of action of 2-[[4-(Difluoromethoxy)-2-fluorophenoxy]methyl]oxirane involves its interaction with various molecular targets. The oxirane ring can undergo nucleophilic attack by biological molecules, leading to the formation of covalent bonds. This reactivity is exploited in drug design to create molecules that can selectively interact with specific enzymes or receptors .

Comparison with Similar Compounds

Similar Compounds

• 2-[[4-(Trifluoromethoxy)-2-fluorophenoxy]methyl]oxirane
• 2-[[4-(Methoxy)-2-fluorophenoxy]methyl]oxirane
• 2-[[4-(Chloromethoxy)-2-fluorophenoxy]methyl]oxirane

Uniqueness

2-[[4-(Difluoromethoxy)-2-fluorophenoxy]methyl]oxirane is unique due to the presence of both difluoromethoxy and fluorophenoxy groups, which impart distinct chemical properties such as increased stability and reactivity. These properties make it particularly valuable in applications requiring precise chemical modifications .